Cas no 2122-72-7 (1H-Indole-3-aceticacid, heptyl ester)

1H-Indole-3-aceticacid, heptyl ester structure
2122-72-7 structure
Product Name:1H-Indole-3-aceticacid, heptyl ester
CAS No:2122-72-7
MF:C17H23NO2
MW:273.37002491951
CID:287823
PubChem ID:262534
Update Time:2025-04-19

1H-Indole-3-aceticacid, heptyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-aceticacid, heptyl ester
    • heptyl 2-(1H-indol-3-yl)acetate
    • heptyl 1h-indol-3-ylacetate
    • indol-3-yl-acetic acid heptyl ester
    • Indol-3-yl-essigsaeure-heptylester
    • DTXSID10294397
    • NCIOpen2_007041
    • NSC-96346
    • 2122-72-7
    • NSC96346
    • Inchi: 1S/C17H23NO2/c1-2-3-4-5-8-11-20-17(19)12-14-13-18-16-10-7-6-9-15(14)16/h6-7,9-10,13,18H,2-5,8,11-12H2,1H3
    • InChI Key: OXPKWHXCMHDEON-UHFFFAOYSA-N
    • SMILES: O(C(CC1=CNC2C=CC=CC1=2)=O)CCCCCCC

Computed Properties

  • Exact Mass: 273.17300
  • Monoisotopic Mass: 273.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.077
  • Boiling Point: 416.5°Cat760mmHg
  • Flash Point: 205.7°C
  • Refractive Index: 1.562
  • PSA: 42.09000
  • LogP: 4.22400
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